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Compound of Interest

Compound Name: A-83016F

Cat. No.: B1664751 Get Quote

Essential Safety and Handling Guide for A-
83016F
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the antibiotic A-83016F. Given the absence of a specific Safety Data Sheet (SDS) for A-
83016F, this guidance is based on the known properties of the compound, its classification

within the aurodox family of antibiotics, and general best practices for handling similar

actinomycete-derived polyketides.

Quantitative Data Summary
The following table summarizes the available quantitative data for A-83016F. It is critical to

note that specific toxicological data, such as an LD50 value, is not currently available in the

public domain. The information for the related compound, Phenelfamycin E, is provided for

context, as it belongs to the broader elfamycin group of antibiotics which also includes the

aurodox family.
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Property Value Source

A-83016F

Molecular Formula C₃₇H₅₅NO₁₀ PubChem

Molecular Weight 673.8 g/mol PubChem

Appearance Light tan to tan solid BOC Sciences[1]

Solubility
Soluble in DMSO, DMF,

Ethanol

AG Scientific[2], BOC

Sciences[1]

Storage Temperature -20°C
AG Scientific[2], BOC

Sciences[1]

Phenelfamycin E (Related

Compound)

Acute Toxicity Not classified as hazardous Cayman Chemical SDS[3]

Skin Irritation
Generally does not irritate the

skin
Cayman Chemical SDS[3]

Eye Irritation No special measures required Cayman Chemical SDS[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling A-83016F to minimize exposure and

ensure personal safety.

Equipment Specification

Hand Protection Nitrile or latex gloves.

Eye Protection Safety glasses with side shields or goggles.

Body Protection A standard laboratory coat.

Respiratory Protection

Not generally required for handling small

quantities in a well-ventilated area. If generating

aerosols or handling bulk powder, a fume hood

should be used.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of A-83016F in a laboratory

setting.

3.1. Preparation and Weighing

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

PPE: Don the appropriate PPE as outlined in the table above.

Weighing: When weighing the solid compound, use a chemical-resistant weigh boat or

paper. Handle with care to avoid generating dust.

3.2. Solution Preparation

Solvent Selection: A-83016F is soluble in DMSO, DMF, and Ethanol.[2] Choose the

appropriate solvent for your experimental needs.

Dissolving: Add the solvent to the weighed A-83016F. Gently vortex or sonicate if necessary

to ensure complete dissolution.

Storage of Stock Solutions: Store stock solutions at -20°C in tightly sealed vials.[2]

3.3. Experimental Use

General Handling: Avoid direct contact with the skin and eyes.

Aerosol Prevention: When transferring solutions, use appropriate techniques to minimize the

generation of aerosols.

Incubation: If experiments require incubation, ensure containers are properly sealed.

Disposal Plan
Proper disposal of A-83016F and associated waste is crucial to prevent environmental

contamination and the potential for antibiotic resistance. Antibiotic waste should be treated as
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hazardous chemical waste.[3]

4.1. Waste Segregation

Solid Waste: Collect unused A-83016F powder, contaminated weigh boats, and gloves in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing A-83016F, including unused stock solutions

and experimental media, in a separate, clearly labeled hazardous waste container for liquid

chemical waste.[3]

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container.

4.2. Decontamination and Disposal Procedures

Autoclaving: Autoclaving may not be sufficient to degrade all antibiotics and is not a

recommended standalone disposal method.[3]

Chemical Inactivation: Consult your institution's Environmental Health and Safety (EHS)

department for approved chemical inactivation procedures, if available.

Waste Pickup: All segregated hazardous waste containing A-83016F must be disposed of

through your institution's certified hazardous waste management program. Do not pour any

solutions containing A-83016F down the drain.[3]

Signaling Pathway and Experimental Workflow
Visualization
A-83016F is a member of the aurodox family of antibiotics, which have been shown to inhibit

the Type III Secretion System (T3SS) in Gram-negative bacteria.[2][4][5][6][7] The T3SS is a

needle-like apparatus that bacteria use to inject effector proteins into host cells, a key step in

pathogenesis. Aurodox has been shown to downregulate the expression of the master

regulator of the T3SS, Ler.[4][5]
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Mechanism of Action: A-83016F (Aurodox Family) Inhibition of Type III Secretion System

Gram-Negative Bacterium
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Caption: Inhibition of the Type III Secretion System by A-83016F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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